Bcl-2 Family Inhibitor
  • A-1210477
    A-1210477
    • Cat. No.:
    • B605033
    • CAS No.:
    • Molecular Formula:
    • C46H55N7O7S
    • Molecular Weight:
    • 850.0 g/mol
    Description
    A-1210477 is an inhibitor of the antiapoptotic Bcl-2 family protein myeloid cell leukemia-1 (Mcl-1;  Ki = 0.43 nM and IC50 = 26.2 nM) that demonstrates >100-fold selectivity over other Bcl-2 family members ...
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  • A-1331852
    A-1331852
    • Cat. No.:
    • B605036
    • CAS No.:
    • 1430844-80-6
    • Molecular Formula:
    • C38H38N6O3S
    • Molecular Weight:
    • 658.82
    Description
    A-1331852 is an orally bioavailable Bcl-xL inhibitor that selectively binds Bcl-xL over Bcl-2, Mcl-1, and Bcl-W (Kis = <0.01, 6, 142, and 4 nM, respectively). It inhibits growth of Bcl-xL-dependent MOLT-4, but n...
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  • Mcl1-IN-3
    Mcl1-IN-3
    • Cat. No.:
    • B606576
    • CAS No.:
    • Molecular Formula:
    • C27H22ClN3O4
    • Molecular Weight:
    • 487.9 g/mol
    Description
    CDK8-IN-III is a CDK8 inhibitor.
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  • Azadirachtin
    Azadirachtin
    • Cat. No.:
    • B1665905
    • CAS No.:
    • 11141-17-6
    • Molecular Formula:
    • C35H44O16
    • Molecular Weight:
    • 720.7 g/mol
    Description
    Azadirachtin A is a member of the family of azadirachtins that is isolated from the neem tree (Azadirachta indica). It has a role as a hepatoprotective agent. It is an azadirachtin, an organic heterotetracyclic ...
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  • Gambogic Acid
    Gambogic Acid
    • Cat. No.:
    • B1674600
    • CAS No.:
    • 2752-65-0
    • Molecular Formula:
    • C38H44O8
    • Molecular Weight:
    • 628.7 g/mol
    Description
    eta-Guttiferin has been reported in Garcinia hanburyi with data available.
    RN given refers to (1R-(1alpha,1(Z),3abeta,5alpha,11beta,14aS*))-isome
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  • ML311
    ML311
    • Cat. No.:
    • B1676646
    • CAS No.:
    • Molecular Formula:
    • C23H24F3N3O
    • Molecular Weight:
    • 415.5 g/mol
    Description
    ML-311 is an inhibitor of myeloid cell leukemia-1 (Mcl-1;  IC50 = 0.31 µM in a fluorescence polarization assay). It is selective for Mcl-1 over Bcl-xL (IC50 = >40 µM). ML-311 decreases the proliferation of ...
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  • trans-Vaccenic Acid-d13
    trans-Vaccenic Acid-d13
    • Cat. No.:
    • B10820458
    • CAS No.:
    • Molecular Formula:
    • C18H34O2
    • Molecular Weight:
    • 295.5 g/mol
    Description
    Trans-Vaccenic Acid-d13 is a useful research compound. Its molecular formula is C18H34O2 and its molecular weight is 295.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality trans-Vaccenic Acid...
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  • Mcl-1 inhibitor 18
    Mcl-1 inhibitor 18
    • Cat. No.:
    • B12378475
    • CAS No.:
    • Molecular Formula:
    • C50H60ClN5O10
    • Molecular Weight:
    • 926.5 g/mol
    Description
    Mcl-1 inhibitor 18 is a useful research compound. Its molecular formula is C50H60ClN5O10 and its molecular weight is 926.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Mcl-1 inhibitor 18 ...
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  • Bcl-2-IN-14
    Bcl-2-IN-14
    • Cat. No.:
    • B12384103
    • CAS No.:
    • Molecular Formula:
    • C37H31N5O5S
    • Molecular Weight:
    • 657.7 g/mol
    Description
    Bcl-2-IN-14 is a useful research compound. Its molecular formula is C37H31N5O5S and its molecular weight is 657.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Bcl-2-IN-14 suitable for man...
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  • Mcl-1 inhibitor 10
    Mcl-1 inhibitor 10
    • Cat. No.:
    • B15590764
    • CAS No.:
    • Molecular Formula:
    • C21H15F3O4
    • Molecular Weight:
    • 388.3 g/mol
    Description
    Mcl-1 inhibitor 10 is a useful research compound. Its molecular formula is C21H15F3O4 and its molecular weight is 388.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Mcl-1 inhibitor 10 sui...
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